Cas no 499776-80-6 (Benzoxazole, 2-[[(2,4-dinitrophenyl)methyl]thio]-)

• Product Name: Benzoxazole, 2-[[(2,4-dinitrophenyl)methyl]thio]-
• CAS No: 499776-80-6
• MF: C₁₄H₉N₃O₅S
• MW: 331.303361654282
• CID: 1553076
• Update Time: 2024-08-24

Benzoxazole, 2-[[(2,4-dinitrophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-[[(2,4-dinitrophenyl)methyl]thio]-

• Inchi： 1S/C14H9N3O5S/c18-16(19)10-6-5-9(12(7-10)17(20)21)8-23-14-15-11-3-1-2-4-13(11)22-14/h1-7H,8H2
• InChI Key： ROVFEHRQUKDXSX-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N=C1SCC1=CC=C([N+]([O-])=O)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 331.02637

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 526.2±60.0 °C(Predicted)
• PSA: 112.31
• pka: 0.78±0.10(Predicted)